Cas no 58533-60-1 (2H-Benzimidazol-2-one,5-chloro-1-ethyl-1,3-dihydro-)

• Product Name: 2H-Benzimidazol-2-one,5-chloro-1-ethyl-1,3-dihydro-
• CAS No: 58533-60-1
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 365924
• Update Time: 2024-01-28

2H-Benzimidazol-2-one,5-chloro-1-ethyl-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,5-chloro-1-ethyl-1,3-dihydro-
• 2H-Benzimidazol-2-one,5-chloro-1-ethyl-1,3-dihydro-(9CI)
• 6-chloro-3-ethyl-1H-benzimidazol-2-one
• 1-Cyclopentoxy-5-chloro-1,2,3-benzotriazole
• 5-Chlor-1-ethyl-benzimidazolon
• 5-Chlor-2-oxo-1-ethyl-benzimidazolin
• 5-Chloro-1-cyclopentyloxy-1,2,3-benzotriazol
• 5-chloro-1-cyclopentyloxy-1H-benzotriazole
• 5-Chloro-1-ethyl-1,3-dihydro-2H-benzimidazol-2-one
• 5-chloro-1-ethyl-1,3-dihydro-benzoimidazol-2-one
• AC1L6W31
• NSC293934
• 2H-Benzimidazol-2-one, 5-chloro-1-ethyl-1,3-dihydro-

• Inchi： 1S/C9H9ClN2O/c1-2-12-8-4-3-6(10)5-7(8)11-9(12)13/h3-5H,2H2,1H3,(H,11,13)
• InChI Key： SZJVKHQNOWCSIC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)C2=CC=C(Cl)C=C2N1

Computed Properties

• Exact Mass: 196.04047
• Monoisotopic Mass: 196.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 1.296
• PSA: 32.34